Cas no 1003711-30-5 (2-Bromo-5-methylpyridin-3-ol)

• Product Name: 2-Bromo-5-methylpyridin-3-ol
• CAS No: 1003711-30-5
• MF: C₆H₆BrNO
• MW: 188.02194070816
• MDL: MFCD09839260
• CID: 1034801
• PubChem ID: 29919355
• Update Time: 2025-10-28

2-Bromo-5-methylpyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-methylpyridin-3-ol
• 2-BROMO-3-HYDROXY-5-METHYLPYRIDINE
• 2-Bromo-3-hydroxy-5-picoline
• AK131005
• KB-228689
• KB-229027
• PubChem5904
• DTXSID80652046
• AKOS006326455
• MFCD09839260
• 3-Pyridinol, 2-bromo-5-methyl-
• SCHEMBL15469464
• DB-058401
• CS-0309044
• EN300-153461
• 1003711-30-5

• MDL： MFCD09839260
• Inchi： 1S/C6H6BrNO/c1-4-2-5(9)6(7)8-3-4/h2-3,9H,1H3
• InChI Key： UWQRSWWUQJIORD-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=N1)C)O

Computed Properties

• Exact Mass: 186.96328g/mol
• Monoisotopic Mass: 186.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-Bromo-5-methylpyridin-3-ol

Introduction to 2-Bromo-5-methylpyridin-3-ol (CAS No. 1003711-30-5)

2-Bromo-5-methylpyridin-3-ol, with the CAS number 1003711-30-5, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromine atom, a methyl group, and a hydroxyl group attached to a pyridine ring. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical formula of 2-Bromo-5-methylpyridin-3-ol is C₇H₇BrNO, and its molecular weight is approximately 199.04 g/mol. The compound is typically synthesized through a series of well-documented chemical reactions, including bromination, methylation, and hydroxylation steps. These synthetic pathways are crucial for ensuring the purity and consistency of the final product, which is essential for its application in research and development.

In recent years, 2-Bromo-5-methylpyridin-3-ol has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as an intermediate in the synthesis of pyridine-based pharmaceuticals. Pyridine derivatives are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the bromine atom in 2-Bromo-5-methylpyridin-3-ol provides a reactive site for further functionalization, making it an attractive starting material for the synthesis of more complex molecules.

A notable example of the application of 2-Bromo-5-methylpyridin-3-ol in pharmaceutical research is its use in the development of novel inhibitors for specific enzymes involved in disease pathways. For instance, researchers have explored its potential as a precursor for inhibitors targeting kinases, which are key enzymes implicated in various diseases such as cancer and neurodegenerative disorders. The ability to modulate kinase activity through small molecule inhibitors has opened new avenues for therapeutic intervention.

Beyond its role in drug discovery, 2-Bromo-5-methylpyridin-3-ol has also been investigated for its potential as a ligand in metal coordination chemistry. Pyridine-based ligands are known to form stable complexes with various metal ions, which can be utilized in catalysis and materials science. The presence of the hydroxyl group in 2-Bromo-5-methylpyridin-3-ol adds an additional layer of complexity to these coordination interactions, potentially leading to novel materials with unique properties.

In terms of safety and handling, it is important to note that while 2-Bromo-5-methylpyridin-3-ol is not classified as a hazardous substance under current regulations, it should still be handled with care due to its reactivity and potential for forming more complex compounds. Proper personal protective equipment (PPE) should be used when working with this compound to ensure safety.

The physical properties of 2-Bromo-5-methylpyridin-3-ol, such as its melting point and solubility, are important considerations for both synthetic processes and downstream applications. The compound typically appears as a white crystalline solid at room temperature and is soluble in common organic solvents like ethanol and dimethyl sulfoxide (DMSO). These properties facilitate its use in various chemical reactions and analytical techniques.

In conclusion, 2-Bromo-5-methylpyridin-3-ol (CAS No. 1003711-30-5) is a valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure and versatile reactivity make it an important intermediate in the synthesis of bioactive molecules. Ongoing research continues to uncover new applications for this compound, highlighting its importance in advancing scientific knowledge and developing innovative therapeutic solutions.